Cas no 124424-25-5 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- structure
124424-25-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
CAS No:124424-25-5
MF:C9H11FN2O4
MW:230.193045854568
CID:161562
PubChem ID:452032
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
    • 1-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
    • 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-.beta.-D-threo-pentofuranosyl)
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)
    • 1-(2,3-Dideoxy-2-fluoro-β-D-threo-pentofuranosyl)uracil
    • 124424-25-5
    • DTXSID10924804
    • 1-(2,3-Dideoxy-2-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
    • 1-(2-Fluoro-2,3-dideoxy-beta-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
    • NSC639425
    • NSC 639425
    • 2'F-dd-araU
    • 1-(2',3'-Dideoxy-2'-fluoro-.beta.-D-threo-pentofuranosyl)uracil
    • 1-(2',3'-Dideoxy-2'-fluoro-beta-D-threo-pentofuranosyl)uracil
    • SCHEMBL8618564
    • 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H11FN2O4/c10-6-3-5(4-13)16-8(6)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)/t5-,6-,8+/m0/s1
    • InChI Key: YTLACGJEZOUGQP-VMHSAVOQSA-N
    • SMILES: F[C@H]1C[C@@H](CO)O[C@H]1N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 230.07
  • Monoisotopic Mass: 230.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.577
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